N-(2,4-difluorophenyl)-2-(thiophen-2-yl)-1,3-thiazole-4-carboxamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-thiophen-2-yl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C14H8F2N2OS2/c15-8-3-4-10(9(16)6-8)17-13(19)11-7-21-14(18-11)12-2-1-5-20-12/h1-7H,(H,17,19)
• InChI Key: CSJRASZCKXEKGQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NC(=CS2)C(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C14H8F2N2OS2
• Molecular Weight: 322.4 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound were not found in the available resources.

Scientific Research Applications

1. Antimicrobial and Antifungal Properties

Compounds related to N-(2,4-difluorophenyl)-2-(thiophen-2-yl)-1,3-thiazole-4-carboxamide have been studied for their potential in antimicrobial and antifungal applications. For instance, certain derivatives demonstrated significant antibacterial activity against B. subtilis and notable antifungal activity against A. niger (Sowmya et al., 2018).

2. Anticancer Evaluation

Some derivatives of this compound have been synthesized and tested for anticancer activity against various cancer cell lines, showing moderate to excellent efficacy. The research indicated these compounds as promising candidates for developing new anticancer agents (Ravinaik et al., 2021).

3. Photovoltaic Performance

The use of 2-(thiophen-2-yl)thiazole derivatives in dye-sensitized solar cells has been explored, with specific focus on enhancing light-harvesting capabilities and improving photoelectric conversion efficiency (Han et al., 2015).

4. Synthesis and Structure Analysis

Research has been conducted on the synthesis and crystal structure of related compounds, providing insights into their chemical properties and potential applications in various fields (Prabhuswamy et al., 2016).